Cas no 31936-88-6 (3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-)

• Product Name: 3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-
• CAS No: 31936-88-6
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• CID: 305175
• PubChem ID: 288495
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-(2-thienylmethyl)-
• 4-(thiophen-2-ylmethyl)thiophene-3-carboxylic acid
• 2',4-Dithienylmethan-3-carbonaeure
• 4-(2-Thienylmethyl)-3-thiophenecarboxylic acid
• 4-thiophen-2-ylmethyl-thiophene-3-carboxylic acid
• AC1L69OM
• AC1Q5THP
• NCIStruc1_000898
• NSC149707
• CCG-37593
• MLS003106292
• NCI60_001030
• NCI149707
• DTXSID50185770
• NCGC00097504-01
• 3-THIOPHENECARBOXYLIC ACID, 4-(2-THIENYLMETHYL)-
• NCIStruc2_000932
• UNII-09QC6F66RZ
• NCGC00014397
• NSC-149707
• NCGC00014397-02
• SMR001821201
• CHEMBL1568083
• NSC 149707
• 31936-88-6
• 09QC6F66RZ
• 4-(2-thienylmethyl)thiophene-3-carboxylic acid

• Inchi： 1S/C10H8O2S2/c11-10(12)9-6-13-5-7(9)4-8-2-1-3-14-8/h1-3,5-6H,4H2,(H,11,12)
• InChI Key： JZHLOTURPOOTRC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=CSC=C1C(=O)O

Computed Properties

• Exact Mass: 223.99664
• Monoisotopic Mass: 223.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 37.3